Cas no 918525-77-6 (1-(Furan-2-YL)-7-hydroxyheptan-1-one)

• Product Name: 1-(Furan-2-YL)-7-hydroxyheptan-1-one
• CAS No: 918525-77-6
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 773854
• Update Time: 2023-08-03

1-(Furan-2-YL)-7-hydroxyheptan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Heptanone, 1-(2-furanyl)-7-hydroxy-
• 1-(furan-2-yl)-7-hydroxyheptan-1-one
• 1-(2-furyl)-7-hydroxy-1-heptanone
• 1-(Furan-2-YL)-7-hydroxyheptan-1-one

• Inchi： 1S/C11H16O3/c12-8-4-2-1-3-6-10(13)11-7-5-9-14-11/h5,7,9,12H,1-4,6,8H2
• InChI Key： QRXUHCJQTKFIEE-UHFFFAOYSA-N
• SMILES： OCCCCCCC(C1=CC=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 168
• Topological Polar Surface Area: 50.4